3-(1,3-benzoxazol-2-yl)-8-[(dimethylamino)methyl]-7-hydroxy-2H-chromen-2-one

• IUPAC Name: 3-(1,3-benzoxazol-2-yl)-8-[(dimethylamino)methyl]-7-hydroxychromen-2-one
• InChI: InChI=1S/C19H16N2O4/c1-21(2)10-13-15(22)8-7-11-9-12(19(23)25-17(11)13)18-20-14-5-3-4-6-16(14)24-18/h3-9,22H,10H2,1-2H3
• InChI Key: BHWYZGMLEVGFMX-UHFFFAOYSA-N
• Canonical SMILES: CN(C)CC1=C(C=CC2=C1OC(=O)C(=C2)C3=NC4=CC=CC=C4O3)O
• Molecular Formula: C19H16N2O4
• Molecular Weight: 336.3 g/mol

Description

The compound “3-(1,3-benzoxazol-2-yl)-8-[(dimethylamino)methyl]-7-hydroxy-2H-chromen-2-one” is a complex organic molecule that contains a benzoxazole ring and a chromen-2-one ring. The benzoxazole ring is a heterocyclic compound, consisting of a benzene ring fused to an oxazole ring. The chromen-2-one ring is a derivative of chromene with a ketone functional group on the 2 position.

Molecular Structure Analysis

The molecular structure of this compound, as suggested by its name, likely involves a benzoxazole ring attached to a chromen-2-one ring. The dimethylamino group and hydroxy group are likely attached at the 8 and 7 positions, respectively, of the chromen-2-one ring.

Chemical Reactions Analysis

The chemical reactions involving this compound would depend on the specific conditions and reagents used. The benzoxazole and chromen-2-one rings in the compound could potentially undergo various organic reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its specific structure and the presence of functional groups. For example, the presence of the dimethylamino group could potentially make the compound basic, while the presence of the chromen-2-one ring could potentially make the compound aromatic.

Mechanism of Action

The mechanism of action of this compound would depend on its intended use. For example, if it’s intended for use as a pharmaceutical, its mechanism of action would depend on the specific biological target it interacts with.

Safety and Hazards

The safety and hazards associated with this compound would depend on its specific properties. As with any chemical compound, appropriate safety precautions should be taken when handling it.

Future Directions

The future directions for research on this compound would depend on its intended use and the results of initial studies on its properties and potential applications.